[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone
• InChI: InChI=1S/C21H19ClN2O2/c1-13-9-10-18-15(12-13)6-5-11-24(18)21(25)19-14(2)26-23-20(19)16-7-3-4-8-17(16)22/h3-4,7-10,12H,5-6,11H2,1-2H3
• InChI Key: MCCDKIFSUPSJCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)C(=O)C3=C(ON=C3C4=CC=CC=C4Cl)C
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol

Description

[3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

One study focuses on the synthesis and molecular docking of novel compounds that incorporate biologically active heterocyclic entities like oxazole, pyrazoline, and pyridine. These compounds demonstrated significant anticancer and antimicrobial activities, suggesting that structurally similar compounds could also have potential applications in drug development and as antimicrobial agents (Katariya, Vennapu, & Shah, 2021).

Conformational Analysis and Synthesis

Another research effort detailed the synthesis and conformational analysis of chloropyridazinyl and dihydropyridazino quinoxalin derivatives. This study highlights the importance of structural and energy calculations in understanding the stability and reactivity of heterocyclic compounds, which can be crucial for their applications in medicinal chemistry and materials science (Karkhut et al., 2014).

Antimicrobial and Anticancer Activities

Compounds featuring quinoline and oxazole units have been evaluated for their antimicrobial and anticancer activities. These studies underscore the potential therapeutic applications of such molecules, indicating that derivatives of the compound might also be explored for similar biological activities (Saleh, Hafez, Abdel‐hay, & Gad, 2004).